N1-(2,2,6,6-Tetramethylpiperidin-4-yl)-N2-p-tolyloxalamide
N1-(2,2,6,6-Tetramethylpiperidin-4-yl)-N2-p-tolyloxalamide
YYA-021 novel potent HIV entry inhibitor.
Brand Name:
Vulcanchem
CAS No.:
144217-65-2
VCID:
VC0547649
InChI:
InChI=1S/C18H27N3O2/c1-12-6-8-13(9-7-12)19-15(22)16(23)20-14-10-17(2,3)21-18(4,5)11-14/h6-9,14,21H,10-11H2,1-5H3,(H,19,22)(H,20,23)
SMILES:
CC1=CC=C(C=C1)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C
Molecular Formula:
C18H27N3O2
Molecular Weight:
317.4 g/mol
N1-(2,2,6,6-Tetramethylpiperidin-4-yl)-N2-p-tolyloxalamide
CAS No.: 144217-65-2
Inhibitors
VCID: VC0547649
Molecular Formula: C18H27N3O2
Molecular Weight: 317.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 144217-65-2 |
---|---|
Product Name | N1-(2,2,6,6-Tetramethylpiperidin-4-yl)-N2-p-tolyloxalamide |
Molecular Formula | C18H27N3O2 |
Molecular Weight | 317.4 g/mol |
IUPAC Name | N'-(4-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide |
Standard InChI | InChI=1S/C18H27N3O2/c1-12-6-8-13(9-7-12)19-15(22)16(23)20-14-10-17(2,3)21-18(4,5)11-14/h6-9,14,21H,10-11H2,1-5H3,(H,19,22)(H,20,23) |
Standard InChIKey | AYAGJQPDCPRMNG-UHFFFAOYSA-N |
SMILES | CC1=CC=C(C=C1)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C |
Canonical SMILES | CC1=CC=C(C=C1)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C |
Appearance | Solid powder |
Description | YYA-021 novel potent HIV entry inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | YYA-021; YYA 021; YYA021. |
Reference | 1: Mizuguchi T, Harada S, Miura T, Ohashi N, Narumi T, Mori H, Irahara Y, Yamada Y, Nomura W, Matsushita S, Yoshimura K, Tamamura H. A minimally cytotoxic CD4 mimic as an HIV entry inhibitor. Bioorg Med Chem Lett. 2016 Jan 15;26(2):397-400. doi: 10.1016/j.bmcl.2015.11.103. PubMed PMID: 26706175. 2: Hashimoto C, Narumi T, Otsuki H, Hirota Y, Arai H, Yoshimura K, Harada S, Ohashi N, Nomura W, Miura T, Igarashi T, Matsushita S, Tamamura H. A CD4 mimic as an HIV entry inhibitor: pharmacokinetics. Bioorg Med Chem. 2013 Dec 15;21(24):7884-9. doi: 10.1016/j.bmc.2013.10.005. PubMed PMID: 24189188. 3: Otsuki H, Hishiki T, Miura T, Hashimoto C, Narumi T, Tamamura H, Yoshimura K, Matsushita S, Igarashi T. Generation of a replication-competent simian-human immunodeficiency virus, the neutralization sensitivity of which can be enhanced in the presence of a small-molecule CD4 mimic. J Gen Virol. 2013 Dec;94(Pt 12):2710-6. doi: 10.1099/vir.0.055590-0. PubMed PMID: 24026672. |
PubChem Compound | 3107635 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume